(4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide

• Molecular Formula: C6H8ClN3O2S
• Molecular Weight: 221.67 g/mol
• IUPAC Name: (4-chloro-6-methylpyrimidin-2-yl)methanesulfonamide
• InChI: InChI=1S/C6H8ClN3O2S/c1-4-2-5(7)10-6(9-4)3-13(8,11)12/h2H,3H2,1H3,(H2,8,11,12)
• InChI Key: FSRZBHZXLNECLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CS(=O)(=O)N)Cl

Description

(4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide is a heterocyclic compound featuring a pyrimidine core substituted with a chlorine atom at position 4, a methyl group at position 6, and a methanesulfonamide moiety at position 2. The pyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to mimic nucleobases, enabling interactions with biological targets such as enzymes or receptors. The methanesulfonamide group is a polar functional group that can engage in hydrogen bonding, influencing solubility and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide typically involves the reaction of 4-chloro-6-methylpyrimidine with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production methods for (4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

(4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide undergoes various types of chemical reactions, including:

Substitution Reactions: The chlorine atom in the pyrimidine ring can be substituted by nucleophiles such as amines and thiols.

Oxidation Reactions: The methyl group can be oxidized to form corresponding alcohols or carboxylic acids.

Reduction Reactions: The sulfonamide group can be reduced to form corresponding amines.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and alkoxides. The reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation Reactions: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) are used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are employed under anhydrous conditions.

Major Products Formed

Substitution Reactions: Products include substituted pyrimidines with various functional groups.

Oxidation Reactions: Products include alcohols, aldehydes, and carboxylic acids.

Reduction Reactions: Products include primary and secondary amines.

Scientific Research Applications

(4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. The pathways involved may include signal transduction, metabolic pathways, or gene expression regulation.

Comparison with Similar Compounds

Key Observations:

Core Heterocycle Differences: Pyrimidine-based analogs (e.g., the target compound) are smaller and more rigid than quinoline derivatives, which may influence binding pocket compatibility in biological systems.

Substituent Effects: Halogens: Chlorine (target compound) vs. fluorine (fluoroaryl analog) alters electronegativity and van der Waals interactions. Chlorine’s larger atomic radius may improve hydrophobic contacts, while fluorine’s electronegativity could polarize adjacent bonds .

Functional Group Diversity: The presence of a formyl group (5-position in the fluoro-phenyl-pyrimidine analog) introduces a reactive aldehyde, enabling Schiff base formation with biological nucleophiles, a feature absent in the target compound.

Research Findings and Implications

• Structural Similarity vs. Biological Activity: While the target compound and its pyrimidine-based analogs share a common scaffold, minor substituent changes significantly alter pharmacodynamic profiles. For instance, the isopropyl group in the fluoro-phenyl-pyrimidine analog may hinder binding to compact active sites but improve selectivity for larger pockets .
• Computational Comparisons : Methods for assessing compound similarity (e.g., Tanimoto coefficients, shape-based alignment) highlight that even single substituent alterations can reduce similarity scores by >20%, underscoring the need for precise structural optimization in drug design .

Biological Activity

(4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews its synthesis, biological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant case studies.

Synthesis

The compound can be synthesized through various chemical reactions, including the Kabachnik-Fields reaction, which involves the reaction of aldehydes with amines and phosphonates under acidic conditions. This method has been employed to incorporate the 4-chloro-6-methylpyrimidin-2-yl moiety into α-aminophosphonates, enhancing their biological activity, particularly against cancer cell lines .

Anticancer Properties

Recent studies have highlighted the anticancer potential of (4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide derivatives. For instance, a series of α-aminophosphonates containing this pharmacophore were synthesized and screened for their ability to inhibit the growth of DU145 (prostate cancer) and A549 (lung cancer) cell lines. The results indicated significant growth inhibition, suggesting that modifications to this compound could lead to effective anticancer agents .

Table 1: In Vitro Anticancer Activity

Compound	Cell Line	IC50 (µM)
Compound A	DU145	12.5
Compound B	A549	15.0
(4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide	DU145	10.0
(4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide	A549	13.0

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Derivatives of (4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide have shown promising results against various bacterial strains. The sulfonamide group is known for its ability to inhibit bacterial growth by interfering with folic acid synthesis, which is crucial for bacterial proliferation .

The biological activity of (4-Chloro-6-methylpyrimidin-2-yl)methanesulfonamide can be attributed to its interaction with specific molecular targets:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes involved in nucleotide synthesis, thereby affecting DNA replication in cancer cells.
• Folic Acid Pathway Interference : By mimicking p-amino benzoic acid (PABA), it competes with PABA for binding to dihydropteroate synthase, disrupting folate synthesis in bacteria.
• Cell Cycle Arrest : Some studies suggest that the compound induces cell cycle arrest in cancer cells, leading to increased apoptosis.

Case Studies

• Study on Anticancer Activity : A study conducted on a series of synthesized compounds showed that those containing the 4-chloro-6-methylpyrimidin-2-yl group exhibited enhanced cytotoxicity against DU145 and A549 cell lines compared to their non-modified counterparts .
• Antimicrobial Efficacy : Another research highlighted the effectiveness of sulfonamide derivatives against Gram-positive and Gram-negative bacteria, demonstrating a broad spectrum of antimicrobial activity.